Cas no 52319-87-6 (1,3-Propanediamine, N-methoxy-N-methyl-)

1,3-Propanediamine, N-methoxy-N-methyl- structure
52319-87-6 structure
Product Name:1,3-Propanediamine, N-methoxy-N-methyl-
CAS No:52319-87-6
MF:C5H14N2O
MW:118.177461147308
CID:359921
PubChem ID:14975839
Update Time:2025-04-19

1,3-Propanediamine, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-methoxy-N-methyl-
    • N'-methoxy-N'-methylpropane-1,3-diamine
    • (3-AMINOPROPYL)(METHOXY)METHYLAMINE
    • EN300-269613
    • N~1~-Methoxy-N~1~-methylpropane-1,3-diamine
    • DTXSID90566367
    • SCHEMBL5672054
    • AKOS006365565
    • 52319-87-6
    • Inchi: 1S/C5H14N2O/c1-7(8-2)5-3-4-6/h3-6H2,1-2H3
    • InChI Key: BCRGFHQZNRQJKA-UHFFFAOYSA-N
    • SMILES: O(C)N(C)CCCN

Computed Properties

  • Exact Mass: 118.11072
  • Monoisotopic Mass: 118.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 49.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • PSA: 38.49

1,3-Propanediamine, N-methoxy-N-methyl- Pricemore >>

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